Cas no 10361-46-3 (Bismuth (III) Nitrate Oxide)

• Product Name: Bismuth (III) Nitrate Oxide
• CAS No: 10361-46-3
• MF: BiNO₄
• MW: 286.984677314758
• MDL: MFCD00064844
• CID: 48551
• PubChem ID: 329770452
• Update Time: 2025-09-24

Bismuth (III) Nitrate Oxide Chemical and Physical Properties

Names and Identifiers

• Bismuth subnitrate
• bismuth(iii) nitrate basic
• (nitrooxy)oxobismuthine
• Bismuth(III) nitrate oxide
• Bismuth nitrate oxide
• oxobismuthanyl nitrate
• Bismuthnitrate (BiO(NO3)) (6CI)
• Bismuth nitrate oxide (BiO(NO3)) (7CI,8CI)
• Bismuthine, (nitrooxy)oxo- (9CI)
• Bismuth nitrate oxide(Bi(NO3)O)
• Bismuth oxynitrate
• Bismuthyl nitrate
• DTXSID00145945
• 10361-46-3
• A920554
• Q866603
• EINECS 233-792-3
• Bismuth (III) nitrate basic
• Bismuth (III) Nitrate Oxide

• MDL： MFCD00064844
• Inchi： 1S/Bi.NO3.O/c;2-1(3)4;/q+1;-1;
• InChI Key： OGCYGKRWXWQOAK-UHFFFAOYSA-N
• SMILES： [Bi](=O)O[N+](=O)[O-]

Computed Properties

• Exact Mass: 1461.87000
• Monoisotopic Mass: 286.963115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 62.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 72.1

Experimental Properties

• Color/Form: White heavy powder. Odorless. Tasteless. Sensitive to light. Slightly hygroscopic.
• Density: 4.930
• Melting Point: >360°C
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Insoluble in water. Soluble in acids.
• PSA: 419.34000
• LogP: -0.98120
• Sensitiveness: Sensitive to light and humidity
• Solubility: Soluble in hydrochloric acid, nitric acid, dilute sulfuric acid and concentrated acetic acid, almost insoluble in water and ethanol. It decomposes into bismuth oxide and nitrogen oxide when burned.
• Vapor Pressure: No data available

Bismuth (III) Nitrate Oxide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H272,H315,H319,H335
• Warning Statement： P220,P261,P305+P351+P338
• Hazardous Material transportation number：UN 1477 5.1/PG 2
• WGK Germany：3
• Hazard Category Code： 8-36/37/38
• Safety Instruction： S17-S26-S36/37/39
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• Hazard Level：5.1
• Risk Phrases：R8; R36/37/38
• Packing Group：II
• TSCA：Yes
• Storage Condition：Store at room temperature
• HazardClass：5.1
• PackingGroup：II

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Bismuth (III) Nitrate Oxide

Bismuth (III) Nitrate Oxide: A Comprehensive Overview

Bismuth (III) Nitrate Oxide, also known by its CAS number 10361-46-3, is a significant compound in the field of materials science and chemistry. This compound has garnered attention due to its unique properties and diverse applications across various industries. In this article, we will delve into the characteristics, synthesis methods, applications, and recent advancements related to Bismuth (III) Nitrate Oxide.

Chemically, Bismuth (III) Nitrate Oxide is represented by the formula BiONO₃, where bismuth exists in its +3 oxidation state. This compound is a white crystalline solid with a high melting point and is soluble in water, making it suitable for various chemical reactions and processes. The structure of Bismuth (III) Nitrate Oxide consists of bismuth ions surrounded by nitrate and oxide groups, contributing to its unique electronic and optical properties.

One of the key areas where Bismuth (III) Nitrate Oxide has found extensive use is in the synthesis of bismuth-based materials for electronic applications. Recent studies have highlighted its role as a precursor for producing bismuth oxide thin films, which are widely used in sensors, transparent conductive coatings, and photovoltaic devices. For instance, researchers have demonstrated that thin films derived from Bismuth (III) Nitrate Oxide exhibit excellent electrical conductivity and optical transparency, making them ideal for next-generation electronic devices.

In addition to its electronic applications, Bismuth (III) Nitrate Oxide has also been explored for its catalytic properties. A study published in 2022 revealed that this compound can act as an efficient catalyst in the oxidation of organic compounds under mild conditions. The research indicated that the unique structure of Bismuth (III) Nitrate Oxide allows for high catalytic activity and selectivity, making it a promising candidate for industrial-scale reactions.

The synthesis of Bismuth (III) Nitrate Oxide typically involves the reaction of bismuth metal with nitric acid under controlled conditions. This process yields a high-purity product that can be further processed into various forms depending on the intended application. Recent advancements in green chemistry have led to the development of more sustainable synthesis methods for Bismuth (III) Nitrate Oxide, reducing environmental impact while maintaining product quality.

Another emerging application of Bismuth (III) Nitrate Oxide is in the field of biomedical engineering. Researchers have investigated its potential as a biocompatible material for drug delivery systems and tissue engineering scaffolds. Studies have shown that Bismuth (III) Nitrate Oxide exhibits excellent biocompatibility and can be tailored to release drugs at controlled rates, offering new possibilities in personalized medicine.

Furthermore, Bismuth (III) Nitrate Oxide has been utilized in environmental remediation technologies. Its ability to adsorb heavy metals from contaminated water has been explored in recent studies, demonstrating high efficiency in removing pollutants such as lead and mercury ions from aqueous solutions.

In conclusion, Bismouth (III) Nitrate Oxide continues to be a versatile compound with wide-ranging applications across multiple disciplines. From electronics to biomedicine and environmental science, its unique properties make it an invaluable material for researchers and industry professionals alike.